Cas no 61780-12-9 (Methanone, (4-octylphenyl)-3-pyridinyl-)

• Product Name: Methanone, (4-octylphenyl)-3-pyridinyl-
• CAS No: 61780-12-9
• MF: C₂₀H₂₅NO
• MW: 295.418605566025
• CID: 466418
• PubChem ID: 71392293
• Update Time: 2025-04-19

Methanone, (4-octylphenyl)-3-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-octylphenyl)-3-pyridinyl-
• (4-octylphenyl)-pyridin-3-ylmethanone
• DTXSID30814112
• 61780-12-9
• (4-Octylphenyl)(pyridin-3-yl)methanone

• Inchi： 1S/C20H25NO/c1-2-3-4-5-6-7-9-17-11-13-18(14-12-17)20(22)19-10-8-15-21-16-19/h8,10-16H,2-7,9H2,1H3
• InChI Key： NYEZROXEYJIGAO-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CC=1)C1C=CC(=CC=1)CCCCCCCC

Computed Properties

• Exact Mass: 295.19375
• Monoisotopic Mass: 295.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96